isopropyl 2-[(3,4-dichlorobenzoyl)amino]-4-ethyl-5-methyl-3-thiophenecarboxylate

• IUPAC Name: propan-2-yl 2-[(3,4-dichlorobenzoyl)amino]-4-ethyl-5-methylthiophene-3-carboxylate
• InChI: InChI=1S/C18H19Cl2NO3S/c1-5-12-10(4)25-17(15(12)18(23)24-9(2)3)21-16(22)11-6-7-13(19)14(20)8-11/h6-9H,5H2,1-4H3,(H,21,22)
• InChI Key: GXFWYWDQIKTUCZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC(=C1C(=O)OC(C)C)NC(=O)C2=CC(=C(C=C2)Cl)Cl)C
• Molecular Formula: C18H19Cl2NO3S
• Molecular Weight: 400.3 g/mol

Description

Synthesis Analysis

Synthesis of compounds similar to the target structure often involves multi-step organic reactions, including condensation, substitution, and ring closure reactions. For example, the synthesis of related thiophene derivatives involves reacting chlorobenzo[b]thiophene with alkyl-aminopropanamides to prepare a series of carboxamides, followed by ring closure reactions to form dihydro-1H-imidazol-5-ones, demonstrating a common strategy in constructing thiophene-containing molecules (Sedlák et al., 2008).

Molecular Structure Analysis

The molecular structure of thiophene derivatives is crucial for their chemical properties and applications. X-ray crystallography, FT-IR, and NMR spectroscopy are common techniques for characterizing these compounds. For instance, the crystal structure of ethyl 2-(dichloromethyl)-4-methyl-1-phenyl-6-thioxo-1,6-dihydropyrimidine-5-carboxylate has been elucidated, providing insights into the arrangement of atoms and molecular geometry (Pekparlak et al., 2018).

Chemical Reactions and Properties

Thiophene compounds participate in various chemical reactions, including electrophilic aromatic substitution and nucleophilic addition, due to the electron-rich nature of the thiophene ring. These reactions are fundamental in modifying the chemical structure and properties of the compounds for specific applications. For example, the reaction of furan- or thiophene-2-carbonyl chloride with isocyanides and dialkyl acetylenedicarboxylates facilitates the synthesis of bifurans and thiophen-2-ylfurans, highlighting the versatility of thiophene derivatives in chemical synthesis (Sayahi et al., 2015).

Scientific Research Applications

Hemoglobin Oxygen Affinity Modulation

• Research on structurally similar compounds has shown their potential in modifying hemoglobin's oxygen affinity. This application is crucial in medical scenarios requiring modulation of oxygen supply, such as treatment of ischemia, stroke, and enhancing the effectiveness of tumor radiotherapy. Notably, certain compounds have been identified as strong allosteric effectors of hemoglobin, suggesting their utility in clinical or biological areas concerned with oxygen supply management (Randad et al., 1991).

Antimalarial Activity

• A derivative with a structural resemblance was synthesized as a potential antimalarial agent. Its biological activity was evaluated against Plasmodium lophurae in turkeys, showcasing a new avenue for antimalarial drug development (Warner et al., 1977).

Biofuel Production

• Investigations into biofuel production have identified related compounds as intermediates in the synthesis of biofuels like isobutanol. Engineering specific pathway enzymes to utilize these compounds could overcome cofactor imbalance issues in biofuel production, indicating a significant role in the development of sustainable energy sources (Bastian et al., 2011).